Cas no 22611-34-3 (Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)- (9CI))

Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)- (9CI) structure
22611-34-3 structure
Product Name:Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)- (9CI)
CAS No:22611-34-3
MF:C20H26O7
MW:378.416246891022
CID:268742
PubChem ID:73154
Update Time:2025-04-19

Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)- (9CI)
    • chaparrinone
    • (1beta,11beta,12alpha)-1,11,12-Trihydroxy-11,20-epoxypicras-3-ene-2,16-dione
    • Picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-, (1.beta.,11.beta.,12.alpha.)-
    • picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-, (1beta,11beta,12alpha)-
    • TCMDC-142261
    • (1S, 4R, 5R, 6R, 7S, 11R, 13S, 17S, 18S, 19R)-4, 5, 17-trihydroxy-6, 14, 18-trimethyl-3, 10-dioxapentacyclo[9.8.0.01, 7.04, 19.013, 18]nonadec-14-ene-9, 16-dione
    • trihydroxy(trimethyl)[?]dione
    • NS00093826
    • Picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-15-[(2R)-2-methyl-1-oxobutoxy]-,[1.beta.,11.beta.,12.alpha.]
    • (-)-Chaparrinone
    • E80179
    • SCHEMBL1276897
    • CHAPARRINONE B810280K028
    • NSC 288754
    • Q27106141
    • CHEBI:3578
    • CHEMBL472016
    • (1-beta,11-beta,12-alpha)-11,20-Epoxy-1,11,12-trihydroxypicras-3-ene-2,16-dione
    • C08757
    • NSC-288754
    • HY-N12151
    • Picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-, (1-beta,11-beta,12-alpha)-
    • 22611-34-3
    • (1S,4R,5R,6R,7S,11R,13S,17S,18S,19R)-4,5,17-trihydroxy-6,14,18-trimethyl-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-ene-9,16-dione
    • CS-0892530
    • DTXSID80945268
    • Picras-3-ene-2, 11,20-epoxy-1,11,12-trihydroxy-, (1.beta.,11.beta.,12.alpha.)-
    • NSC288754
    • 1,11,12-Trihydroxy-11,20-epoxypicras-3-ene-2,16-dione
    • Inchi: 1S/C20H26O7/c1-8-4-12(21)16(24)18(3)10(8)5-13-19-7-26-20(25,17(18)19)15(23)9(2)11(19)6-14(22)27-13/h4,9-11,13,15-17,23-25H,5-7H2,1-3H3/t9-,10+,11+,13-,15-,16-,17-,18-,19-,20+/m1/s1
    • InChI Key: VLYMLZRDCSQUQF-RZUZYEBMSA-N
    • SMILES: O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@H](C)[C@@H]3CC(=O)O4)O)O)O)=O

Computed Properties

  • Exact Mass: 378.168
  • Monoisotopic Mass: 378.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 776
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113A^2
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.45
  • Boiling Point: 626.1°Cat760mmHg
  • Flash Point: 224.9°C
  • Refractive Index: 1.627
  • PSA: 113.29000
  • LogP: 0.16620

Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)- (9CI) Related Literature

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